Cas no 2013350-57-5 (3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-one)

• Product Name: 3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-one
• CAS No: 2013350-57-5
• MF: C₈H₈F₂N₂O
• MW: 186.158728599548
• CID: 6164000
• PubChem ID: 165764962
• Update Time: 2025-06-18

3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-one
• EN300-1763568
• 2013350-57-5

• Inchi： 1S/C8H8F2N2O/c9-5-3-12-4-6(10)8(5)7(13)1-2-11/h3-4H,1-2,11H2
• InChI Key： FRQPFAHDFSKFBT-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(CCN)=O)F

Computed Properties

• Exact Mass: 186.06046921g/mol
• Monoisotopic Mass: 186.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56Ų

Additional information on 3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-one

Introduction to 3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-one (CAS No. 2013350-57-5)

3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the Chemical Abstracts Service Number (CAS No.) 2013350-57-5, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both amino and fluorinated pyridine groups makes it a versatile scaffold for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity.

The compound belongs to a class of molecules that exhibit promising pharmacological properties, particularly in the context of modulating biological pathways associated with inflammation, cancer, and neurological disorders. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in improving drug efficacy and metabolic stability. The structural motif of 3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-one aligns well with this trend, making it a valuable candidate for further investigation.

In the context of drug discovery, the amino group at the C1 position provides a reactive site for conjugation with other bioactive molecules or for further functionalization. This flexibility allows chemists to explore diverse chemical space, potentially leading to the identification of lead compounds with improved pharmacokinetic profiles. Additionally, the 3,5-difluoropyridin-4-yl moiety contributes to the molecule's overall electronic properties, influencing its interactions with biological targets. Fluorine atoms are known to enhance binding affinity and resistance to metabolic degradation, which are critical factors in drug design.

Recent studies have demonstrated the utility of fluorinated pyridines in the development of kinase inhibitors, which are widely used in oncology treatments. The 3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-one scaffold can be modified to target specific kinases involved in cancer progression. For instance, modifications at the C3 position could introduce substituents that selectively inhibit aberrant signaling pathways in tumor cells. Such targeted therapies represent a significant advancement in personalized medicine, offering tailored treatments based on individual patient profiles.

The compound's potential extends beyond oncology; it also shows promise in addressing neurological disorders. The fluorinated pyridine ring is known to enhance blood-brain barrier penetration, a critical factor for drugs targeting central nervous system (CNS) diseases. Researchers are exploring derivatives of 3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-one as candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to fine-tune its pharmacological properties through structural modifications makes it an attractive platform for developing next-generation therapeutics.

From a synthetic chemistry perspective, 3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-one serves as an excellent intermediate for constructing more complex molecules. The presence of both an amino group and a reactive carbonyl group allows for multiple synthetic pathways, including condensation reactions with aldehydes or ketones, and nucleophilic additions. These reactions can be further optimized to introduce diverse functional groups, expanding the library of potential drug candidates.

The compound's stability under various conditions is another critical aspect that warrants investigation. Fluorinated compounds often exhibit enhanced stability against hydrolysis and oxidation, which can prolong their shelf life and improve their bioavailability. However, detailed studies on its degradation pathways and stability under physiological conditions are essential to ensure its suitability for pharmaceutical applications. Such studies would involve kinetic analyses and spectroscopic characterizations to understand how it behaves over time.

In conclusion,3-amino-1-(3,5-difluoropyridin-4-yl)propan-1-one (CAS No. 2013350-57-5) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated pyridines,this compound is poised to play a significant role in advancing pharmaceutical science.